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Compound of Interest

Compound Name: TMP195

Cat. No.: B611408

A Selective Class lla HDAC Inhibitor for Modulating
Macrophage Function

Audience: Researchers, scientists, and drug development professionals.
Introduction:

TMP195 is a potent and selective inhibitor of class lla histone deacetylases (HDACs),
specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1] Unlike pan-HDAC inhibitors,
TMP195 exhibits a more targeted mechanism of action, primarily influencing the innate immune
system, with a pronounced effect on macrophage polarization and function. These
characteristics make TMP195 a valuable tool for investigating the role of class lla HDACs in
various physiological and pathological processes, including cancer immunology and
inflammatory diseases.

This document provides detailed protocols for key in vitro assays to study the effects of
TMP195 on macrophage polarization, associated signaling pathways, and its indirect impact on
cancer cells.

Data Presentation

Table 1: Inhibitory Activity of TMP195 against HDAC Isoforms
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HDAC Isoform Ki (nM) IC50 (nM)
HDAC4 59 111
HDAC5 60 106
HDAC7 26 46

HDAC9 15 9

Data sourced from multiple references.[1]

Table 2: Recommended Concentration Ranges for In Vitro Assays

TMP195
Assay Cell Type Concentration Incubation Time
Range
Macrophage )
o Murine BMDMs 5 uM - 60 pM 2 - 8 hours
Polarization (M1)
Monocyte
] o Human Monocytes 300 nM 5 days
Differentiation
Cancer Cell Various Cancer Cell
S ) ) ) 5 uM - 60 puM 48 hours
Viability/Proliferation Lines
Signaling Pathway
Analysis (Western Murine BMDMs 40 M 2 hours

Blot)

Cytokine/Chemokine
Secretion (ELISA)

Murine BMDMs /

Human Monocytes

20 pM - 60 pM / 300
nM

8 hours / 5 days

Concentrations and incubation times are starting points and may require optimization for

specific cell lines and experimental conditions.[1][2]

Signaling Pathways and Experimental Workflows
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Caption: TMP195 enhances LPS-induced M1 macrophage polarization by inhibiting Class lla
HDACSs, leading to increased phosphorylation of p38 MAPK, JNK, and NF-kB p65, and
subsequent pro-inflammatory gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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